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Compound of Interest

Compound Name:
fluorobenzene

Cat. No.: B13153707

1-(1-Chlorobutan-2-YL)-2-

Get Quote

Ve S . \mmedi ion Card

Parameter

Critical Data

CAS Number

1521990-52-2 (Isomer specific) / Generic:

Halogenated Aromatic

Primary Hazard

Flammable Liquid & Skin/Eye Irritant. Releases

toxic HCI/HF upon combustion.

Waste Stream

Halogenated Organic Solvent Waste (Do NOT

mix with non-halogenated solvents).

RCRA Code

D001 (Ignitable); Potential D022/D027

depending on impurities/degradation.

Spill Response

Evacuate. Eliminate ignition sources.[1][2][3][4]
[5] Absorb with chemically inert pads.

Destruction

High-temperature incineration with acid gas
scrubbing (1100°C+).

© 2026 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b13153707#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC447020010&productDescription=1-CHLOROBUTANE%2C+99.5%25%2C+F+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Chlorobenzene_0603_5.0.pdf
https://www.tcichemicals.com/BE/en/sds/F0034_EU_6N.pdf
https://www.agilent.com/cs/library/msds/STS-160-1_NAEnglish.pdf
https://pdf.benchchem.com/167/An_In_Depth_Technical_Guide_to_1_Chlorobutan_2_ol_CAS_1873_25_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13153707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Chemical Characterization & Hazard Assessment

To dispose of 1-(1-Chlorobutan-2-yl)-2-fluorobenzene safely, one must understand its
structural behavior. This molecule combines a fluorinated aromatic ring with a chlorinated alkyl
chain.

o Flammability: Like its parent substructures (fluorobenzene and chlorobutane), this compound
is likely a volatile liquid with a low flash point (< 60°C). It poses a significant fire risk during
handling and transport.

o Halogen Content: The presence of both Chlorine (Cl) and Fluorine (F) dictates the disposal
path. Upon thermal decomposition (incineration), it generates Hydrogen Chloride (HCI) and
Hydrogen Fluoride (HF).

o Operational Implication: Standard incinerators cannot handle high loads of HF without
specific scrubbing systems to prevent refractory corrosion and toxic emissions. Strict
segregation is mandatory.

o Reactivity: Stable under normal conditions but reactive with strong oxidizers and alkali
metals.

Waste Stream Classification & Segregation

Proper segregation is the single most critical step in the disposal workflow. Mixing halogenated
waste with non-halogenated waste renders the entire volume "halogenated,” significantly
increasing disposal costs and limiting facility acceptance.

RCRA Classification (US EPA)

Under the Resource Conservation and Recovery Act (RCRA), this chemical must be
characterized as:

o Characteristic Waste:D0O01 (Ignitable) due to its anticipated low flash point.

o Listed Waste: While not explicitly a U- or P-listed commercial chemical product by specific
isomer name, it falls under the broad category of Halogenated Solvents in many facility
permits.
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Segregation Logic

Use the following decision matrix to ensure the waste enters the correct stream.

Liquid Waste Generation

Does it contain Halogens?
(F, Cl, Br, )

YES (1-(1-Chlorobutan...))

Correct\ath for 1-(1-Chlorobutan-2-yl)-2-fluorobenzene

STREAM A:
Is Flash Point < 60°C? Halogenated Organic Waste
(High BTU)

STREAM B: STREAM C:
Non-Halogenated Solvent Aqueous Waste
(Fuel Blending) (Treatment)

Click to download full resolution via product page

Figure 1: Waste segregation logic. This compound must strictly follow the "Stream A" path due
to its Cl and F content.

Step-by-Step Disposal Protocol
A. Routine Laboratory Waste (Small Scale)

o Collection Container: Use a High-Density Polyethylene (HDPE) or Glass carboy. Avoid
standard metal cans if moisture is present, as HCI generation can cause corrosion.

o Labeling: Apply a hazardous waste label immediately upon the first drop of waste.
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o Required Text: "Hazardous Waste - Flammable, Toxic."

o Constituents: List "1-(1-Chlorobutan-2-yl)-2-fluorobenzene" explicitly. Do not use

abbreviations.

e Venting: Use a vented cap (e.g., Eco-Funnel) to prevent pressure buildup from volatile off-

gassing.

o Secondary Containment: Store the carboy in a chemically resistant tray capable of holding

110% of the container's volume.

B. Spill Cleanup Procedures

Safety First: If the spill exceeds 500mL or occurs in a confined space without ventilation,

evacuate immediately and activate emergency services.

Spill Detected Assess Volume & Location

>500mL or
Poor Ventilation

<500mL &
Fume Hood

!

Contain with
Absorbent Pillows

Cover with Double Bag Waste

>
| Activated Carbon/Clay Label as Hazardous

Don PPE:
Nitrile Gloves (Double),
Goggles, Lab Coat

Click to download full resolution via product page

Figure 2: Operational workflow for spill response. Note the critical decision point based on

volume and ventilation.

Cleanup Steps:

Isolate: Close lab doors and post "Do Not Enter” signs.

Extinguish: Turn off all Bunsen burners, hot plates, and stirrers.

paper towels or sawdust, as the chemical is flammable.

Absorb: Use universal absorbent pads or vermiculite. Do not use combustible materials like

Decontaminate: Wipe the surface with a soap/water solution after bulk removal.
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» Disposal of Debris: Place all contaminated absorbents into a sealable bag, then into the solid
hazardous waste drum.

Final Destruction Method

The only acceptable destruction method for 1-(1-Chlorobutan-2-yl)-2-fluorobenzene is High-
Temperature Incineration.

e Mechanism: The waste is injected into a kiln operating above 1100°C.
e Chemistry:

» Pollution Control: The facility must be equipped with a wet scrubber using an alkaline
solution (NaOH or Ca(OH)2) to neutralize the acidic HCl and HF gases produced.

 Verification: Ensure your waste hauler utilizes a TSDF (Treatment, Storage, and Disposal
Facility) permitted for halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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